Cas no 1219949-00-4 (3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride
• CAS No: 1219949-00-4
• MF: C₁₂H₁₇BrClNO
• MW: 306.626481771469
• CID: 4687119
• Update Time: 2025-07-22

3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Bromo-3-methylphenoxy)methyl]pyrrolidine hydrochloride
• 3-[(4-Bromo-3-methylphenoxy)methyl]pyrrolidinehydrochloride
• 3-((4-Bromo-3-methylphenoxy)methyl)pyrrolidine hydrochloride
• 3-(4-bromo-3-methylphenoxymethyl)pyrrolidine hydrochloride
• 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C12H16BrNO.ClH/c1-9-6-11(2-3-12(9)13)15-8-10-4-5-14-7-10;/h2-3,6,10,14H,4-5,7-8H2,1H3;1H
• InChI Key： CKQNCWHFUPKUIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)OCC1CNCC1.Cl

Computed Properties

• Exact Mass: 305.018
• Monoisotopic Mass: 305.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride

Introduction to 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride (CAS No. 1219949-00-4)

3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride, identified by its CAS number 1219949-00-4, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a pyrrolidine ring and a phenoxy substituent, make it a promising candidate for further exploration in various therapeutic areas.

The< strong>molecular structure of 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride incorporates several key functional groups that contribute to its unique chemical properties. The bromo and methyl substituents on the phenyl ring introduce electrophilic centers, which can be exploited in various synthetic pathways. Additionally, the pyrrolidine moiety is known for its ability to enhance binding affinity and selectivity in drug interactions, making it a valuable component in the design of novel pharmacological agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The< strong>pyrrolidine scaffold has been extensively studied for its potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The< strong>phenoxy group in 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride further enhances its suitability for these applications by providing additional interaction points with biological targets.

The< strong>CAS number 1219949-00-4 is a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This standardized naming convention is crucial for researchers who need to reference specific compounds accurately across different studies and publications. The< strong>CAS registry system plays a vital role in maintaining consistency and clarity in chemical nomenclature, which is essential for collaborative research and industrial applications.

One of the most compelling aspects of 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride is its potential as a lead compound for drug development. The combination of the< strong>bromo,< strong>methyl, and< strong>phenoxy substituents creates a versatile framework that can be modified to target specific biological pathways. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The< strong/pyrrolidine hydrochloride moiety is particularly noteworthy due to its ability to form stable complexes with biological targets. This property makes it an attractive component in the design of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. Recent studies have demonstrated that modifications to the< strong/pyrrolidine ring can significantly improve binding affinity and selectivity, leading to more effective therapeutic agents.

In addition to its potential in oncology, 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride has shown promise in other therapeutic areas. For instance, researchers have investigated its role in developing antiviral agents due to its ability to interfere with viral replication mechanisms. The< strong/phenoxy group's interaction with viral proteases and enzymes has been explored as a means to inhibit viral propagation.

The synthesis of 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The pharmacological profile of 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride has been evaluated through both computational modeling and experimental assays. These studies have provided valuable insights into its binding interactions with biological targets and its potential side effects. The< strong/development of pharmacophores based on this compound has opened new avenues for drug discovery, particularly in the identification of novel therapeutic agents.

In conclusion, 3-(4-Bromo-3-methylphenoxy)methylpyrrolidinehydrochloride (CAS No. 1219949-00-4) represents a significant advancement in pharmaceutical research. Its unique structural features make it a versatile tool for developing new drugs targeting various neurological and inflammatory disorders. The ongoing exploration of this compound's pharmacological properties continues to contribute valuable insights into the mechanisms underlying these diseases, paving the way for innovative treatments.